Cas no 57741-92-1 (Uridine,2'-deoxy-5-pentyl- (9CI))
57741-92-1 structure
Product Name:Uridine,2'-deoxy-5-pentyl- (9CI)
CAS No:57741-92-1
MF:C14H22N2O5
MW:298.334884166718
CID:382420
PubChem ID:512736
Update Time:2025-04-19
Uridine,2'-deoxy-5-pentyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Uridine,2'-deoxy-5-pentyl- (9CI)
- 57741-92-1
- SCHEMBL1679401
- DTXSID50973336
- 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-pentyl-pyrimidine-2,4-dione
- 1-(4-Hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-pentyl-1H-pyrimidine-2,4-dione
- CHEMBL3143336
- 5-Pentyl-2'-deoxyuridine
- XHECGZZFFBAZGP-QJPTWQEYSA-N
- 1-(2-Deoxypentofuranosyl)-4-hydroxy-5-pentylpyrimidin-2(1H)-one
-
- Inchi: 1S/C14H22N2O5/c1-2-3-4-5-9-7-16(14(20)15-13(9)19)12-6-10(18)11(8-17)21-12/h7,10-12,17-18H,2-6,8H2,1H3,(H,15,19,20)/t10-,11+,12+/m0/s1
- InChI Key: XHECGZZFFBAZGP-QJPTWQEYSA-N
- SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(CCCCC)=C1)=O)=O)O
Computed Properties
- Exact Mass: 298.15296
- Monoisotopic Mass: 298.152872
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 99.1
Experimental Properties
- Density: 1.275
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.548
- PSA: 99.1
Uridine,2'-deoxy-5-pentyl- (9CI) Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
57741-92-1 (Uridine,2'-deoxy-5-pentyl- (9CI)) Related Products
- 118573-62-9(Uridine,5-(3-aminopropyl)-2'-deoxy- (9CI))
- 90301-60-3(5-(2-Hydroxyethyl)-2'-deoxyuridine)
- 85354-44-5(Uridine, 5-(2-butenyl)-2'-deoxy-)
- 58931-18-3(Uridine, 2'-deoxy-5-(4,5-dihydroxypentyl)-)
- 27826-74-0(Uridine,2'-deoxy-5-propyl-)
- 46895-01-6(5-Ethyldeoxyuridine)
- 15176-29-1(Edoxudine)
- 57741-93-2(Uridine,2'-deoxy-5-hexyl- (9CI))
- 57741-91-0(5-butyl-2'-deoxyuridine)
- 73-39-2(Uridine,2'-deoxy-5-(2-propenyl)- (9CI))
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